{[5-(4-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid

• IUPAC Name: 2-[[5-(4-hydroxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C16H13N3O3S/c20-13-8-6-11(7-9-13)15-17-18-16(23-10-14(21)22)19(15)12-4-2-1-3-5-12/h1-9,20H,10H2,(H,21,22)
• InChI Key: FVXWPIOTKXBDHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)O)C3=CC=C(C=C3)O
• Molecular Formula: C16H13N3O3S
• Molecular Weight: 327.4 g/mol

Description

{[5-(4-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a triazole derivative, and its synthesis method is well-established.

Mechanism of Action

The mechanism of action of {[5-(4-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid is not well-understood. However, it has been reported to induce apoptosis in cancer cells by activating the caspase-dependent pathway. It has also been reported to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been reported to exhibit significant antioxidant activity and to reduce oxidative stress in cells. It has also been reported to modulate the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using {[5-(4-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid in lab experiments is its well-established synthesis method, which makes it readily available for research purposes. However, one of the significant limitations is the lack of understanding of its mechanism of action, which makes it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on {[5-(4-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid. One of the most significant directions is to study its mechanism of action in more detail to understand how it exerts its anticancer and antimicrobial effects. Another direction is to explore its potential applications in other fields, such as agriculture and environmental science. Additionally, further studies are needed to evaluate its safety and toxicity profiles to determine its potential for use in clinical settings.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. Its well-established synthesis method and significant anticancer and antimicrobial activities make it an attractive candidate for further research. However, more studies are needed to understand its mechanism of action and evaluate its safety and toxicity profiles before it can be used in clinical settings.

Synthesis Methods

The synthesis of {[5-(4-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid is well-established and has been reported in several research articles. The most common method involves the reaction of 4-phenyl-3-thiosemicarbazide with 4-hydroxybenzaldehyde in the presence of acetic acid and sodium acetate. The resulting product is then treated with phenylacetic acid in the presence of sodium hydroxide to yield this compound.

Scientific Research Applications

The compound {[5-(4-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid has potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry. The compound has been reported to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been reported to have antimicrobial and antifungal activity.